Cas no 1896-77-1 ((4aS)-10c-Acetoxy-2.2.6at.6bc.9.9.12ac-heptamethyl-4ar-acetoxymethyl-(8atH.12btH.14bcH)-Delta14-eicosahydro-picen)

• Product Name: (4aS)-10c-Acetoxy-2.2.6at.6bc.9.9.12ac-heptamethyl-4ar-acetoxymethyl-(8atH.12btH.14bcH)-Delta14-eicosahydro-picen
• CAS No: 1896-77-1
• MF: C₃₄H₅₄O₄
• MW: 526.790171146393
• CID: 2003366
• PubChem ID: 21633449
• Update Time: 2025-04-21

(4aS)-10c-Acetoxy-2.2.6at.6bc.9.9.12ac-heptamethyl-4ar-acetoxymethyl-(8atH.12btH.14bcH)-Delta14-eicosahydro-picen Chemical and Physical Properties

Names and Identifiers

• (4aS)-10c-Acetoxy-2.2.6at.6bc.9.9.12ac-heptamethyl-4ar-acetoxymethyl-(8atH.12btH.14bcH)-Delta14-eicosahydro-picen
• 3beta,28-Diacetoxy-olean-12-en
• 3beta,28-diacetoxy-olean-12-ene
• Di-O-acetyl-erythrodiol
• erythrodiol diacetate
• Oleanen-(12)-diyl-(3beta.28)-diacetat
• Olean-12-ene-3β,28-diol diacetate
• DGYMSRDXTBOSQL-UHFFFAOYSA-N
• Olean-12-ene-3.beta.,28-diol, diacetate
• 1896-77-1
• 28-(Acetyloxy)olean-12-en-3-yl acetate #
• Olean-12-ene-3beta,28-diol diacetate
• Olean-12-ene-3,28-diol, diacetate, (3.beta.)-
• [(4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-acetyloxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicen-4a-yl]methyl acetate
• CS-0892557
• HY-N12160
• CHEMBL501812

• Inchi： 1S/C34H54O4/c1-22(35)37-21-34-18-16-29(3,4)20-25(34)24-10-11-27-31(7)14-13-28(38-23(2)36)30(5,6)26(31)12-15-33(27,9)32(24,8)17-19-34/h10,25-28H,11-21H2,1-9H3/t25-,26-,27+,28-,31-,32+,33+,34+/m0/s1
• InChI Key： DGYMSRDXTBOSQL-HYOGYQTGSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(COC(C)=O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 526.40221020g/mol
• Monoisotopic Mass: 526.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 8.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids